Cas no 1823889-43-5 (Pyridine, 2-bromo-6-(1-ethynylcyclopropyl)-)

• Product Name: Pyridine, 2-bromo-6-(1-ethynylcyclopropyl)-
• CAS No: 1823889-43-5
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• CID: 5821707
• PubChem ID: 130115163
• Update Time: 2025-05-24

Pyridine, 2-bromo-6-(1-ethynylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-6-(1-ethynylcyclopropyl)-
• 2-bromo-6-(1-ethynylcyclopropyl)pyridine
• 1823889-43-5
• EN300-1915653

• Inchi： 1S/C10H8BrN/c1-2-10(6-7-10)8-4-3-5-9(11)12-8/h1,3-5H,6-7H2
• InChI Key： QQJVKPUAGWZUJZ-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C2(C#C)CC2)=CC=C1

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on Pyridine, 2-bromo-6-(1-ethynylcyclopropyl)-

Pyridine, 2-bromo-6-(1-ethynylcyclopropyl): A Comprehensive Overview

The compound Pyridine, 2-bromo-6-(1-ethynylcyclopropyl), with the CAS number 1823889-43-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine substituent at the 2-position and a 1-ethynylcyclopropyl group at the 6-position. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of Pyridine, 2-bromo-6-(1-ethynylcyclopropyl) in the development of advanced materials, particularly in the synthesis of heterocyclic compounds and bioactive molecules. Researchers have demonstrated that the cyclopropyl group can act as a reactive site for various cyclopropanation reactions, leading to the formation of complex ring systems with potential applications in drug discovery.

The synthesis of this compound typically involves a multi-step process that begins with the bromination of pyridine derivatives. The introduction of the ethynylcyclopropyl group is achieved through a combination of alkyne chemistry and cyclopropanation techniques. These methods have been optimized in recent years to improve yield and selectivity, making this compound more accessible for large-scale applications.

In terms of applications, Pyridine, 2-bromo-6-(1-ethynylcyclopropyl) has shown promise in the field of catalysis. Its ability to coordinate with transition metals makes it an effective ligand in organometallic reactions. Recent research has focused on its role in cross-coupling reactions, where it has been used to facilitate the formation of carbon-carbon bonds with high efficiency.

The stability and reactivity of this compound are influenced by its electronic structure and steric effects. The bromine substituent at the 2-position introduces electron-withdrawing effects, which enhance the electrophilic character of the pyridine ring. Meanwhile, the ethynylcyclopropyl group contributes to both steric hindrance and conjugation effects, making this compound highly tunable for specific chemical transformations.

From an environmental standpoint, studies have shown that Pyridine, 2-bromo-6-(1-ethynylcyclopropyl) exhibits low toxicity under standard laboratory conditions. However, its handling requires adherence to standard safety protocols due to its potential reactivity with certain chemicals and biological systems.

In conclusion, Pyridine, 2-bromo-6-(1-ethynylcyclopropyl), CAS number 1823889-43-5, is a valuable compound with diverse applications in organic synthesis and materials science. Its unique structure and reactivity make it an essential tool for researchers aiming to develop novel chemical entities with tailored properties.